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Compound of Interest

Compound Name: 6-Carboxynaphthofluorescein

Cat. No.: B15338886 Get Quote

The proper disposal of 6-Carboxynaphthofluorescein (CNF), a fluorescent dye used in

various research applications, is crucial for maintaining laboratory safety and environmental

protection. Due to its classification as a combustible solid and its high potential for water

hazard (Water Hazard Class 3), this chemical must be managed as hazardous waste.

Adherence to established protocols is essential for researchers, scientists, and drug

development professionals to ensure compliance and safety.

Immediate Safety and Handling
Before beginning any disposal procedure, it is imperative to consult your institution's specific

Environmental Health and Safety (EHS) guidelines, as regulations can vary.[1] The following

personal protective equipment (PPE) should be worn when handling 6-
Carboxynaphthofluorescein in its solid form or in solution:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Compatible chemical-resistant gloves.

Respiratory Protection: A NIOSH-approved N95 or higher-rated respirator for handling the

solid powder to avoid inhalation.

Protective Clothing: A standard laboratory coat.
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For quick reference, the key safety classifications for 6-Carboxynaphthofluorescein are

summarized below.

Hazard Classification Description Source(s)

Physical Form Solid

Storage Class 11 - Combustible Solids

Water Hazard Class (WGK) 3 - Highly hazardous to water

Recommended PPE
Eyeshields, Gloves, N95

Respirator

Step-by-Step Disposal Procedures
The disposal of 6-Carboxynaphthofluorescein and materials contaminated with it must be

handled through your institution's hazardous waste program.[1][2] Under no circumstances

should this chemical be disposed of down the sink or in regular trash.[1][3]

Disposal of Unused or Expired Solid 6-
Carboxynaphthofluorescein

Step 1: Container and Labeling: Ensure the original container is securely sealed and in good

condition. If the original container is compromised, transfer the solid waste to a new,

compatible container. The container must be clearly labeled with the words "Hazardous

Waste," the full chemical name "6-Carboxynaphthofluorescein," the date of waste

generation, and the principal investigator's name and contact information.[1][3]

Step 2: Storage: Store the sealed and labeled container in a designated, secure hazardous

waste storage area within the laboratory.[4] Ensure it is segregated from incompatible

materials.[3]

Step 3: Waste Collection: Contact your institution's EHS or hazardous waste collection

program to schedule a pickup.[2][3] Do not transport hazardous waste yourself.[2]
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Disposal of Solutions Containing 6-
Carboxynaphthofluorescein

Step 1: Waste Collection Container: Designate a specific, compatible container for the

collection of liquid waste containing 6-Carboxynaphthofluorescein. Plastic containers are

often preferred over glass to minimize the risk of breakage.[1] Do not mix this waste with

other types of chemical waste, such as chlorinated solvents, unless approved by your EHS

office.[5]

Step 2: Labeling: Affix a hazardous waste label to the container before adding any waste.[3]

List all chemical constituents of the solution, including solvents and their approximate

concentrations. The label must include "Hazardous Waste" and the generator's details.[1]

Step 3: Collection and Storage: Keep the waste container closed except when adding waste.

[3] Store it in a designated secondary containment bin to prevent spills.

Step 4: Pickup: Once the container is full or the project is complete, arrange for collection

through your institution's hazardous waste program.

Disposal of Contaminated Labware and Materials
Step 1: Segregation: Items lightly contaminated with 6-Carboxynaphthofluorescein, such

as gloves, paper towels, and pipette tips, should be collected separately from regular trash.

[5]

Step 2: Collection: Place these items in a designated, labeled hazardous waste container or

a durable, sealed plastic bag clearly marked as "Hazardous Waste" and listing the chemical

contaminant.[5]

Step 3: Disposal of Empty Containers: An empty container that held 6-
Carboxynaphthofluorescein must be triple-rinsed with an appropriate solvent capable of

removing the chemical residue.[3] The rinsate (the solvent used for rinsing) must be

collected and disposed of as hazardous liquid waste.[2][3] After triple-rinsing and air drying,

deface the original label and the container may then be disposed of in the regular trash or

recycled, depending on institutional policy.[2][3]
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Step 4: Sharps: Contaminated sharps, such as needles or broken glassware, must be placed

in a designated sharps container that is puncture-resistant and leak-proof, and labeled as

hazardous waste.[5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 6-
Carboxynaphthofluorescein waste.
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Identify 6-Carboxynaphthofluorescein Waste

Determine Waste Type

Solid Waste (Unused/Expired)

Solid

Liquid Waste (Solutions)

Liquid

Contaminated Materials

Contaminated

Seal in compatible container.
Label as 'Hazardous Waste' with full chemical name.

Collect in sealed, compatible container.
Label as 'Hazardous Waste' listing all components.

Type of Contaminated Material?

Store in Designated Secondary Containment Area

Gloves, Paper Towels, etc.

Labware

Empty Stock Container

Container

Collect in labeled bag/container for solid hazardous waste.

Triple-rinse with appropriate solvent.
Collect rinsate as hazardous liquid waste.

Add Rinsate

Dispose of rinsed container in regular trash (labels defaced).

Request Pickup from Institutional EHS/
Hazardous Waste Program

Click to download full resolution via product page

Caption: Disposal workflow for 6-Carboxynaphthofluorescein waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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